Cas no 3876-62-8 (2,4-Hexadiyn-1-ol)

• Product Name: 2,4-Hexadiyn-1-ol
• CAS No: 3876-62-8
• MF: C₆H₆O
• MW: 94.1112418174744
• CID: 1490769
• PubChem ID: 12642063
• Update Time: 2025-04-21

2,4-Hexadiyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadiyn-1-ol
• hexa-2,4-diyn-1-ol
• 3876-62-8
• DTXSID80505386

• Inchi： 1S/C6H6O/c1-2-3-4-5-6-7/h7H,6H2,1H3
• InChI Key： OVNDGPBXVBJISI-UHFFFAOYSA-N
• SMILES： OCC#CC#CC

Computed Properties

• Exact Mass: 94.04188
• Monoisotopic Mass: 94.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23